Cas no 1025739-06-3 (2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide)

• Product Name: 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide
• CAS No: 1025739-06-3
• MF: C₁₇H₂₁N₃O₃S
• MW: 347.43194270134
• CID: 5549472
• Update Time: 2025-10-19

2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-methylphenyl)sulfonylamino]-N-(pyridin-3-ylmethyl)butanamide
• Butanamide, 2-[[(4-methylphenyl)sulfonyl]amino]-N-(3-pyridinylmethyl)-
• 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide

• Inchi： 1S/C17H21N3O3S/c1-3-16(17(21)19-12-14-5-4-10-18-11-14)20-24(22,23)15-8-6-13(2)7-9-15/h4-11,16,20H,3,12H2,1-2H3,(H,19,21)
• InChI Key： BSYRIKLLNMWMRH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)C(NS(C1=CC=C(C)C=C1)(=O)=O)CC

Additional information on 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide

2-(4-Methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide (CAS No. 1025739-06-3): A Comprehensive Overview

2-(4-Methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide (CAS No. 1025739-06-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its CAS number 1025739-06-3, is a member of the sulfonamide class of compounds and exhibits a unique structure that includes a 4-methylbenzenesulfonamido group and a (pyridin-3-yl)methyl substituent. These structural features contribute to its diverse biological activities, making it a valuable candidate for further research and development.

The chemical structure of 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide is characterized by a central butanamide backbone, which is functionalized with a 4-methylbenzenesulfonamido group at the 2-position and an (pyridin-3-yl)methyl substituent at the N-position. The 4-methylbenzenesulfonamido group is known for its ability to form hydrogen bonds and interact with various biological targets, while the (pyridin-3-yl)methyl substituent provides additional aromaticity and hydrophobicity, enhancing the compound's overall pharmacological profile.

Recent studies have explored the potential of 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide has been investigated for its potential as an antiviral agent. Research has demonstrated that this compound can interfere with the replication cycle of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action appears to involve the inhibition of viral entry into host cells, as well as the suppression of viral gene expression. These findings suggest that 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide could be developed into a novel antiviral therapeutic.

In the realm of cancer research, 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide has shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism behind this effect is thought to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide have also been studied to assess its suitability for clinical use. Preliminary data suggest that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are important considerations for drug development. However, further studies are needed to optimize its pharmacokinetic profile and ensure its safety and efficacy in human subjects.

One of the key challenges in the development of 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide is optimizing its selectivity and reducing potential side effects. To address this, researchers are exploring various structural modifications to enhance the compound's target specificity while minimizing off-target interactions. These efforts include the introduction of additional functional groups or changes in stereochemistry to fine-tune the compound's biological activity.

In conclusion, 2-(4-methylbenzenesulfonamido)-N-[(pyridin-3-yl)methyl]butanamide (CAS No. 1025739-06-3) represents a promising lead compound with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in areas such as anti-inflammatory, antiviral, and anticancer therapies. As research in this field continues to advance, it is likely that new insights will emerge, paving the way for the development of innovative treatments based on this compound.